tert-butyl N-{2-azaspiro[3.3]heptan-5-yl}carbamate hydrochloride
Overview
Description
“tert-butyl N-{2-azaspiro[3.3]heptan-5-yl}carbamate hydrochloride” is a chemical compound with the CAS Number: 1801767-45-2 . It has a molecular weight of 248.750 and its molecular formula is C11H21ClN2O2 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H20N2O2.ClH/c1-10(2,3)15-9(14)13-8-4-5-11(8)6-12-7-11;/h8,12H,4-7H2,1-3H3,(H,13,14);1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully available. The compound is a solid at room temperature . Other properties such as density, boiling point, melting point, and flash point are not available .Scientific Research Applications
Synthesis and Chemical Applications
Synthesis Pathways : Meyers et al. (2009) described efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound related to tert-butyl N-{2-azaspiro[3.3]heptan-5-yl}carbamate hydrochloride. This synthesis provides a pathway to novel compounds complementing piperidine ring systems (Meyers et al., 2009).
Crystal Structures of Derivatives : Baillargeon et al. (2017) examined tert-butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and tert-butyl (5-iodopenta-2,4-diyn-1-yl)carbamate, related to this compound, demonstrating their isostructural properties and interactions in crystal forms (Baillargeon et al., 2017).
Enantioselective Synthesis of Derivatives : López et al. (2020) described an enantioselective method to synthesize 4-substituted proline scaffolds, transforming tert-butyl 4-methyleneprolinate into N-Boc-protected 5-azaspiro[2.4]heptane-6-carboxylic acid, a key element in antiviral synthesis (López et al., 2020).
Biological and Medicinal Research
Gabapentin-based Synthesis : Amirani Poor et al. (2018) developed an intermolecular Ugi reaction using tert-butyl isocyanide, related to this compound, to produce biologically active compounds (Amirani Poor et al., 2018).
Synthesis of Biologically Active Intermediates : Tang et al. (2014) synthesized tert-butyl (1-hydroxybut-3-yn-2-yl) carbamate, a related compound, as an intermediate in the synthesis of natural products with cytotoxic activity against human carcinoma cell lines (Tang et al., 2014).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . It has hazard statements H302, H315, H319, H335, which indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary statements include P261, P305, P338, P351, which suggest avoiding breathing dust/fume/gas/mist/vapours/spray, and if in eyes: rinse cautiously with water for several minutes .
Properties
IUPAC Name |
tert-butyl N-(2-azaspiro[3.3]heptan-7-yl)carbamate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O2.ClH/c1-10(2,3)15-9(14)13-8-4-5-11(8)6-12-7-11;/h8,12H,4-7H2,1-3H3,(H,13,14);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTXMFFUWXQNVDP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCC12CNC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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